Cas no 50996-37-7 (2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-)

• Product Name: 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-
• CAS No: 50996-37-7
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 363640
• PubChem ID: 3521017
• Update Time: 2025-04-19

2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(3H)-Pteridinetrione, 1,5-dihydro-1-methyl-
• 1-methyl-5H-pteridine-2,4,6-trione
• 50996-37-7
• AKOS024340798
• DTXSID30393270

• Inchi： 1S/C7H6N4O3/c1-11-5-4(6(13)10-7(11)14)9-3(12)2-8-5/h2H,1H3,(H,9,12)(H,10,13,14)
• InChI Key： LZCOBTLZNBLUIK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CC(N2)=O)N(C)C(N1)=O

Computed Properties

• Exact Mass: 194.04408
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives